1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64

Neutron Reflectometry Contrast Variation Supported Lipid Bilayers
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C42H82NO8P
Molecular Weight 824.5 g/mol
Cat. No. B15622691
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64
Molecular FormulaC42H82NO8P
Molecular Weight824.5 g/mol
Structural Identifiers
InChIInChI=1S/C42H82NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h20-21,40H,6-19,22-39H2,1-5H3/b21-20-/t40-/m1/s1/i1D3,2D3,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D,21D,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D2
InChIKeyWTJKGGKOPKCXLL-CLWRRPSQSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

POPC-d64 Procurement Guide


1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64 (POPC-d64, CAS 2921921-66-4, MW 824.47 Da) is a tail-deuterated isotopologue of the monounsaturated phospholipid POPC, bearing 64 deuterium atoms across both the sn-1 palmitoyl and sn-2 oleoyl acyl chains [1]. Unlike the parent hydrogenated POPC (MW 760.09 Da), which is widely used as a generic bilayer-forming lipid, POPC-d64 is purpose-synthesized to deliver quantifiable neutron scattering contrast and a well-resolved +64 Da mass shift for stable-isotope dilution mass spectrometry . The compound has been explicitly deployed as a contrast agent in neutron reflectometry investigations of lipoprotein–membrane lipid exchange at the National Deuteration Facility (ANSTO) [2].

Deuteration Tail-deuterated POPC isotopologue (64 deuterium atoms, both acyl chains)
Neutron Contrast Bilayer-localized scattering contrast for protein-lipid structural studies
MS Internal Standard +64 Da mass shift supports stable-isotope dilution LC-MS/MS of endogenous POPC

Why POPC-d64 Substitution Fails


Deuterated phosphatidylcholines are not interchangeable commodities. POPC-d31, the most commonly available partially deuterated POPC variant, carries deuterium only on the sn-1 palmitoyl chain and has been explicitly shown to be 'nearly perfectly contrast-matched to most proteins and membrane binding peptides in heavy water, which makes them neutron invisible' [1]. Consequently, POPC-d31 fails to provide sufficient isotopic contrast for detailed structural studies of multicomponent membranes via neutron techniques [2]. In contrast, hydrogenated POPC offers no neutron contrast against biological samples and co-elutes with endogenous POPC during LC-MS analysis, precluding its use as an internal standard. POPC-d64, bearing full acyl-chain deuteration, overcomes both limitations simultaneously: it supplies tail-localized neutron scattering contrast for selective bilayer visualization and a definitive +64 Da mass shift for chromatographic baseline resolution . Substituting with any other isotopologue introduces either contrast failure or quantification ambiguity.

POPC-d64
POPC-d31
Hydrogenated POPC
Full acyl-chain deuteration
Only sn-1 chain deuterated; nearly contrast-matched to proteins in D₂O
No neutron contrast
+64 Da mass shift; baseline-resolved ISTD
~31 Da shift; risk of isotopic envelope overlap
Co-elutes with endogenous POPC; cannot serve as ISTD
May support multicomponent membrane structural studies
Reported insufficient contrast for detailed multicomponent membrane studies
Unlabeled lipid provides no isotopic differentiation

POPC-d64 Comparative Evidence


Neutron Contrast vs. POPC-d31 Limitations

The partially deuterated POPC-d31 variant, deuterated only on the sn-1 palmitoyl chain, is documented to be 'nearly perfectly contrast-matched to most proteins and membrane binding peptides in heavy water, which makes them neutron invisible' [1]. This represents a critical failure mode for multicomponent membrane structural studies. The same study explicitly states that POPC-d31 'does not provide sufficient isotopic contrast for detailed structural studies of multicomponent membranes through neutron techniques' [2]. POPC-d64, with deuteration across both sn-1 and sn-2 acyl chains, delivers a significantly higher neutron scattering length density (SLD) in the tail region, enabling selective visualization of the lipid bilayer against protein and solvent backgrounds. The contrast improvement is qualitative-to-quantitative: POPC-d31 yields no resolvable lipid signal in protein-containing systems, whereas tail-deuterated POPC isotopologues have been successfully employed to generate interpretable SLD profiles in neutron reflectometry experiments at the National Deuteration Facility [3].

Neutron Contrast Adequacy
Class-level
POPC-d64: usable neutron contrast demonstrated in NDF studies; POPC-d31: reported 'neutron invisible' against proteins in D₂O, insufficient for multicomponent membranes.
Contrast adequacy may differ; supports contrast selection for neutron reflectometry.
Data to verify for specific protein–lipid systems.
Neutron Reflectometry Contrast Variation Supported Lipid Bilayers Membrane Protein Structural Biology

Mass Spectrometry Baseline Resolution

POPC-d64 exhibits a molecular ion mass of 824.47 Da, representing a +64.38 Da shift relative to hydrogenated POPC (760.09 Da, [M+H]+ at m/z 761.1) [1]. This 64-unit mass difference places the deuterated internal standard >4 m/z units away from the monoisotopic peak of endogenous POPC (Δm > 64 at z=1), ensuring complete baseline resolution between analyte and internal standard signals in all common LC-MS/MS acquisition modes (Q1, SRM, PRM). By comparison, commercially available POPC-d31 (Δm ≈ 31 Da) provides narrower separation that risks isotopic envelope overlap, while POPC-d9 and POPC-d13 headgroup-deuterated variants offer even smaller mass shifts . For stable isotope dilution quantification following LIPID MAPS best-practice guidelines, the larger Δm of POPC-d64 minimizes cross-talk between the endogenous analyte isotopologue distribution and the internal standard signal, directly improving assay linearity (R²) and lower limit of quantification (LLOQ) [2].

Mass Shift Resolution
Reported
+64.38 Da (POPC-d64) vs ~31 Da (POPC-d31); 2× larger mass separation; baseline-resolved isotopic signals.
Larger mass shift may reduce isotopic cross-talk; supports quantitative accuracy in LC-MS/MS.
Isotopic distribution assessment recommended.
Lipidomics Stable Isotope Dilution LC-MS/MS Quantification Internal Standardization

Lipid Removal vs. Exchange Discrimination

In a 2020 neutron reflectometry study conducted at the National Deuteration Facility (NDF, ANSTO), POPC-d64 was employed as the tail-deuterated lipid component of model cell membranes to investigate how phospholipid acyl chain saturation and cholesterol content affect lipid exchange and removal by HDL and LDL particles [1]. The combined use of hydrogenated and tail-deuterated lipids enabled, for the first time, the experimental distinction between lipid removal (net loss from the bilayer) and lipid exchange (bidirectional transfer) at the single-experiment level [2]. The study demonstrated quantifiable differential behavior: HDL removed more lipids than LDL from model membranes, both HDL and LDL removed and exchanged more saturated than unsaturated lipids, and cholesterol reduced HDL's ability to both remove and exchange lipids while reducing LDL's ability to remove but not to exchange lipids [3]. Without tail-deuterated POPC-d64 providing the requisite neutron contrast, this mechanistic discrimination would not have been experimentally accessible.

Removal vs Exchange
Reported
Tail-deuterated POPC-d64 in neutron reflectometry enables simultaneous quantification of lipid removal and exchange by HDL/LDL.
Method-specific capability for mechanistic discrimination in lipoprotein interaction studies.
Demonstrated with human HDL/LDL; model conditions may vary.
Lipoprotein Biology Atherosclerosis Research Neutron Reflectometry Membrane Biophysics

Chemical Purity and Isotopic Enrichment

The commercially available POPC-d64 (InvivoChem Cat. No. V102963) is specified at ≥98% chemical purity (HPLC) with a molecular formula of C42H18D64NO8P (MW 824.47 Da) . For comparison, non-deuterated POPC from multiple vendors is typically offered at 97% purity , while other deuterated POPC isotopologues such as POPC-d31 and POPC-d82 are available from select suppliers but with varying specifications regarding deuterium enrichment levels and positional deuteration completeness [1]. The key procurement-relevant attribute is that POPC-d64 provides complete acyl-chain deuteration (both sn-1 and sn-2 chains) as a single catalog product, whereas achieving equivalent neutron contrast coverage with POPC-d31 requires the user to accept that only one chain is deuterated, fundamentally limiting the structural information obtainable. The isotopic enrichment at the d64 nominal mass was characterized via ESI-MS for a related POPC-d64 precursor, showing 94% overall deuterium incorporation with the d64 isotopologue comprising 7.8% of the total distribution [2].

Specification & Enrichment
Data to verify
≥98% chemical purity (HPLC); 94% overall deuterium incorporation; d64 isotopologue 7.8% of distribution.
Quality attributes support procurement evaluation; enrichment profile may influence experimental design.
Lot-specific analysis; COA review recommended.
Quality Control Isotopic Purity Procurement Specifications Phospholipid Standards

POPC-d64 Application Scenarios


Neutron Reflectometry of Protein-Lipid Membranes

For neutron scattering facilities and structural biology laboratories conducting supported lipid bilayer experiments with embedded or peripherally bound proteins, POPC-d64 provides the requisite tail-localized neutron contrast that POPC-d31 fails to deliver. As demonstrated in peer-reviewed neutron reflectometry studies at ANSTO's National Deuteration Facility [1], tail-deuterated POPC enables selective visualization of the acyl chain region against protein backgrounds that would otherwise render the lipid bilayer 'neutron invisible' when using partially deuterated isotopologues [2]. This application is essential for structure–function investigations of antimicrobial peptide mechanisms, receptor–ligand interactions at membrane surfaces, and lipoprotein–membrane exchange processes relevant to atherosclerosis research.

LC-MS/MS Quantification of Endogenous POPC

In quantitative lipidomics workflows adhering to LIPID MAPS best-practice guidelines, isotopically labeled internal standards are mandatory for accurate phospholipid quantification [3]. POPC-d64, with its +64 Da mass shift, provides superior baseline resolution from endogenous POPC compared to POPC-d31 (+31 Da) or headgroup-only deuterated variants, directly reducing isotopic cross-talk and improving assay precision for phosphatidylcholine quantification in plasma, tissue homogenates, and cell extracts. This application is critical for clinical biomarker discovery studies, pharmacodynamic monitoring of lipid-modulating therapeutics, and nutritional lipidomics investigations where POPC represents a major circulating phospholipid species.

Lipoprotein–Membrane Interaction Studies

The co-deployment of hydrogenated and tail-deuterated POPC-d64 in supported lipid bilayer models enables neutron reflectometry experiments that unambiguously distinguish lipid removal from lipid exchange by HDL and LDL particles [4]. This experimental design, pioneered at the National Deuteration Facility, has generated mechanistic insights linking phospholipid acyl chain saturation and membrane cholesterol content to differential lipoprotein interaction outcomes [5]. Research groups focused on reverse cholesterol transport, atherosclerotic plaque formation, or HDL mimetic therapeutic development can leverage POPC-d64 to build on this established experimental paradigm.

SANS Contrast Variation of Lipid Nanocarriers

Tail-deuterated POPC-d64 can be incorporated into liposomes, lipid nanoparticles, and nanodiscs to provide selective scattering contrast for the lipid bilayer component in small-angle neutron scattering (SANS) experiments [6]. By contrast-matching the deuterated lipid tails against D2O-based buffers, researchers can isolate the scattering contribution of encapsulated cargo, surface-conjugated targeting ligands, or incorporated membrane proteins. This capability directly supports rational formulation development in the pharmaceutical industry, where understanding the internal structure and component distribution of lipid-based nanocarriers is essential for regulatory filing and manufacturing process optimization.

Application
Selection Property
Validation Focus
Neutron reflectometry of protein-lipid membranes
Tail-localized deuteration for neutron contrast
SLD profile verification in D₂O/H₂O
LC-MS/MS quantification of endogenous POPC
+64 Da mass shift for baseline resolution
Isotopic cross-talk and linearity assessment
Lipoprotein–membrane interaction studies
Deuterium-enabled removal/exchange discrimination
Contrast series against lipid exchange models
SANS contrast variation of lipid nanocarriers
Tail-deuterated scattering contrast in D₂O buffers
Core–shell structural validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


Quote Request

Request a Quote for 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.